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Compound of Interest

Compound Name: (8-Aminobenzyl)diethylamine

Cat. No.: B1274826

Technical Guide: Safety and Handling of (3-
Aminobenzyl)diethylamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an in-depth technical guide compiled from available safety data
for structurally related compounds. As of the date of this publication, a comprehensive, officially
recognized Safety Data Sheet (SDS) for (3-Aminobenzyl)diethylamine (CAS No. 27958-97-0)
is not readily available. The information herein is provided for research and development
purposes and should be used as a guide for safe handling. All laboratory work should be
conducted by trained professionals with appropriate safety measures in place.

Chemical Identification and Properties

(3-Aminobenzyl)diethylamine, also known as 3-(Diethylaminomethyl)aniline, is an aromatic
amine. Its chemical structure combines features of both aniline and diethylamine, which
dictates its reactivity and potential hazards.
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Property Value Source
Chemical Name (3-Aminobenzyl)diethylamine -

Synonyms 3-(Diethylaminomethyl)aniline -

CAS Number 27958-97-0 -

Molecular Formula C11H1sN:2 [PubChemlLite]
Molecular Weight 178.27 g/mol [PubChemlLite]
Boiling Point 167-168 °C at 42 Torr [ChemicalBook]
Density 0.983 £ 0.06 g/cm? (predicted) [ChemicalBook]
Predicted logP 1.4 [PubChemlLite]

Hazard Identification and Classification

Due to the absence of a specific Safety Data Sheet for (3-Aminobenzyl)diethylamine, the

hazard classification is extrapolated from the closely related compound, 3-Aminobenzylamine

(CAS 4403-70-7). The hazards associated with the aniline and diethylamine moieties are also

considered.

GHS Classification (based on 3-Aminobenzylamine)[1][2]

Hazard Class

Hazard Category

GHS Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

H314: Causes severe skin

o Category 1
Irritation burns and eye damage
Hazardous to the Aquatic ) o )
) H411: Toxic to aquatic life with
Environment, Long-Term Category 2 ]
long lasting effects
Hazard
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Signal Word: Danger[1]

Hazard Pictograms (inferred):

o Corrosive

o [rritant

e Environmental Hazard

First Aid Measures

First aid measures are based on the potential for corrosive and toxic effects, similar to related

aromatic amines.[1] Immediate medical attention is crucial in all cases of significant exposure.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Immediately call a POISON
CENTER or doctor/physician.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
minutes. Immediately call a POISON CENTER

or doctor/physician.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.

Ingestion

Do NOT induce vomiting. Rinse mouth.
Immediately call a POISON CENTER or

doctor/physician.

Handling Precautions and Experimental Protocols
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Given that aromatic amines can be sensitive to air and light, and considering the extrapolated
hazards, stringent handling procedures are necessatry.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.

Protection Type Recommended Specification

Eye/Face Protection Tightly fitting safety goggles and a face shield.

Chemical-resistant gloves (e.qg., nitrile or
Skin Protection neoprene), a lab coat, and appropriate

protective clothing.

Use in a well-ventilated area, preferably a

chemical fume hood. If the generation of vapors
Respiratory Protection or aerosols is likely, a NIOSH/MSHA-approved

respirator with an appropriate cartridge for

organic vapors and amines should be used.

Safe Handling Workflow

The following diagram illustrates a recommended workflow for handling (3-
Aminobenzyl)diethylamine.
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Workflow for Handling (3-Aminobenzyl)diethylamine
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Review SDS of
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i
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i

Prepare Chemical
Fume Hood

Proceed to handling

Hangling
4

Aliguot Required Amount
Under Inert Atmosphere

.

Perform Reaction in
Closed System

After reaction completion

Cleanup and Disposal

Quench Reaction
and Contaminated Glassware

i

Dispose of Waste in
Accordance with Regulations

i

Decontaminate Work Area

Click to download full resolution via product page

Safe handling workflow for (3-Aminobenzyl)diethylamine.
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Experimental Protocol for Handling Air-Sensitive
Aromatic Amines

This protocol provides a general framework for handling (3-Aminobenzyl)diethylamine,
assuming it may be air-sensitive.

Preparation of Glassware: Ensure all glassware is thoroughly dried in an oven and cooled
under a stream of inert gas (e.g., nitrogen or argon).

¢ Inert Atmosphere: Conduct all manipulations of the compound under an inert atmosphere,
using a Schlenk line or a glovebox.

o Transfer: Use dry, nitrogen-flushed syringes or cannulas for transferring the liquid.

o Reaction Setup: Set up the reaction in a flask equipped with a septum, and maintain a
positive pressure of inert gas throughout the experiment.

e Quenching: At the end of the reaction, quench any unreacted material cautiously with an
appropriate reagent before workup.

o Waste Disposal: All waste materials, including contaminated solvents and disposable
labware, should be collected in a designated, labeled hazardous waste container.

Logical Relationships of Hazards

The following diagram illustrates the logical relationships between the hazards associated with
(3-Aminobenzyl)diethylamine, based on its structural components and data from related
compounds.
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Hazard Relationships of (3-Aminobenzyl)diethylamine

(3-Aminobenzyl)diethylamine
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Shower Accessible

Click to download full resolution via product page

Logical relationships of hazards for (3-Aminobenzyl)diethylamine.

Stability and Reactivity

Based on the reactivity of similar aromatic amines and N-benzyl diethylamines, the following
can be inferred:

» Reactivity: May be incompatible with strong oxidizing agents, acids, and acid chlorides.
» Conditions to Avoid: Exposure to air, light, and incompatible materials.

e Hazardous Decomposition Products: Upon combustion, may produce toxic fumes of nitrogen
oxides (NOx) and carbon oxides (CO, COz).
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This technical guide is intended to provide a starting point for the safe handling of (3-
Aminobenzyl)diethylamine. It is imperative that researchers conduct their own risk
assessments and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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